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Compound of Interest

Compound Name: Anantin

Cat. No.: B15600466

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the anantin peptide, a naturally
occurring cyclic polypeptide with significant potential in cardiovascular research and drug
development. We will delve into its core structure and sequence, detail its biological activity as
an antagonist of the atrial natriuretic factor (ANF), and provide detailed experimental
methodologies for its synthesis, purification, and characterization.

Core Structure and Sequence of Anantin

Anantin is a cyclic peptide isolated from the bacterium Streptomyces coerulescens.[1][2] It is
composed of 17 L-amino acids, giving it a molecular weight of approximately 1870.98 Da.[3]
The primary amino acid sequence of anantin is:

Gly-Phe-lle-Gly-Trp-Gly-Asn-Asp-lle-Phe-Gly-His-Tyr-Ser-Gly-Asp-Phe[3]

A key structural feature of anantin is its cyclic nature. The cyclization is formed by an amide
bond between the a-amino group of the N-terminal Glycine (Glyl) and the (3-carboxyl group of
the Aspartic acid at position 8 (Asp8).[3] This creates a unique looped structure that is crucial
for its biological activity.

Physicochemical Properties
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A summary of the key physicochemical properties of anantin is presented in the table below.

Property Value Reference
Molecular Formula CooH111N21024 [1]
Molecular Weight 1870.98 Da [3]

Gly-Phe-lle-Gly-Trp-Gly-Asn-
Amino Acid Sequence Asp-lle-Phe-Gly-His-Tyr-Ser- [3]
Gly-Asp-Phe

o Amide bond between Glyl (a-
Cyclization [3]
NHz) and Asp8 (B-COOH)

o o 0.61 pM (for bovine adrenal
Binding Affinity (Kd) [11[2]
cortex ANF receptors)

Biological Activity and Mechanism of Action

Anantin functions as a competitive antagonist of the atrial natriuretic factor (ANF).[1][2] ANF is
a peptide hormone that plays a critical role in regulating blood pressure, blood volume, and
electrolyte homeostasis. It exerts its effects by binding to the natriuretic peptide receptor-A
(NPR-A), which possesses intrinsic guanylyl cyclase activity. The binding of ANF to NPR-A
activates the guanylyl cyclase domain, leading to the conversion of guanosine triphosphate
(GTP) to cyclic guanosine monophosphate (cGMP).[3][4][5] cGMP then acts as a second
messenger, mediating the downstream physiological effects of ANF, such as vasodilation and
natriuresis.

Anantin competitively binds to the ANF receptor, thereby preventing the binding of ANF and
inhibiting the subsequent activation of guanylyl cyclase and the production of cGMP.[1][2] This
antagonistic action makes anantin a valuable tool for studying the physiological roles of ANF
and a potential lead compound for the development of drugs targeting the ANF signaling
pathway.

Atrial Natriuretic Factor (ANF) Signaling Pathway and
Anantin's Point of Intervention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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